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Compound of Interest

Compound Name: Methyl coumalate

Cat. No.: B027924 Get Quote

For laboratory professionals engaged in scientific research and drug development, the safe

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the handling and disposal of Methyl coumalate, ensuring the

protection of researchers and the integrity of experimental work.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl coumalate is a chemical compound for which the hazard classification can vary. While

some safety data sheets (SDS) classify it as not hazardous, others suggest it may cause skin

sensitization, respiratory irritation, or is suspected of causing cancer.[1][2] Given this variability,

a cautious approach is warranted, and the use of appropriate personal protective equipment is

essential.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from dust,

splashes, and vapors.[3][4]

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile rubber).

Prevents skin contact and

potential sensitization.[5][6]

Body Protection
Laboratory coat or chemical-

resistant apron/coveralls.

Protects skin and personal

clothing from contamination.[4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95).

Required when ventilation is

inadequate or if dusts are

generated.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Methyl coumalate is provided below

for easy reference during handling and storage.

Property Value

Appearance White to light yellow powder or crystal.[2][7]

Melting Point 65-67 °C (lit.).[2][6]

Boiling Point 178-180 °C/60 mmHg (lit.).[2][6]

Solubility Freely soluble in dichloromethane.[2]

Storage Temperature Room temperature, in an inert atmosphere.[2]

Operational Plan: Handling and Storage
A systematic approach to handling Methyl coumalate is crucial for safety and to prevent

contamination.

Preparation:
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Work Area: Conduct all work in a well-ventilated area, preferably within a chemical fume

hood.[1][5]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible.[1]

PPE: Don all required personal protective equipment as outlined in the table above.[4]

Handling Procedure:

Grounding: To prevent static discharge, ground and bond containers and receiving

equipment.[4]

Dispensing: Carefully transfer the required amount of Methyl coumalate, avoiding the

generation of dust.[1][4]

Container Sealing: Keep the container tightly closed when not in use.[1][8]

Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the

work area.[3][4][8]

Storage:

Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][7]

Keep under an inert atmosphere.[2]

Spill Management and First Aid
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Cleanup:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.
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Containment: For small spills, dampen the solid material with a suitable solvent and transfer

it to a closed container for disposal.[4] For larger spills, prevent the material from entering

drains and collect it using a non-combustible absorbent material (e.g., sand, earth).[8]

Decontamination: Clean the affected area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek medical attention.[3][7]

Skin Contact: Wash the affected area immediately with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, seek medical attention.[3][5]

Inhalation: Move the person to fresh air. If experiencing respiratory symptoms, seek medical

attention.[3][8]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[5]

Disposal Plan
All waste materials should be handled as hazardous waste and disposed of in accordance with

local, state, and federal regulations.

Chemical Waste: Collect waste Methyl coumalate and any contaminated materials (e.g.,

absorbent paper, gloves) in a designated, labeled, and sealed container.

Disposal Method: The recommended disposal method is to dissolve or mix the material with

a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[5] Do not dispose of it down the drain.[5]

Container Disposal: Handle uncleaned containers as you would the product itself.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling Methyl coumalate.
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Caption: Workflow for the safe handling of Methyl coumalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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